Cas no 2227700-38-9 (rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol
• CAS No: 2227700-38-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5772305
• PubChem ID: 165600383
• Update Time: 2025-06-14

rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1635323
• 2227700-38-9
• rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol

• Inchi： 1S/C10H11ClO2/c11-9-4-2-1-3-7(9)8-5-13-6-10(8)12/h1-4,8,10,12H,5-6H2/t8-,10+/m0/s1
• InChI Key： SWDXBDGNJUXYND-WCBMZHEXSA-N
• SMILES： ClC1C=CC=CC=1[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol

Research Briefing on rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol (CAS: 2227700-38-9) in Chemical and Biomedical Applications

The compound rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol (CAS: 2227700-38-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral tetrahydrofuran derivative, characterized by its 2-chlorophenyl substituent, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol using a palladium-catalyzed oxidative cyclization approach. The researchers achieved excellent enantioselectivity (up to 98% ee) and yield (85%), which is crucial for pharmaceutical applications where stereochemical purity is paramount. The study also revealed that the (3R,4S) configuration exhibits superior binding affinity to γ-aminobutyric acid (GABA) receptors compared to its stereoisomers, suggesting potential applications in anxiety and seizure disorders.

In pharmacological evaluations, rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol has demonstrated dual activity as both a positive allosteric modulator of GABA_A receptors and a selective inhibitor of cyclooxygenase-2 (COX-2). This unique pharmacological profile, reported in a 2024 Nature Chemical Biology paper, positions the compound as a potential lead for developing multifunctional neuroprotective agents with reduced side-effect profiles compared to current therapies. Molecular docking studies suggest that the chlorophenyl moiety plays a critical role in receptor binding, while the hydroxyl group contributes to the compound's favorable pharmacokinetic properties.

Recent preclinical studies have explored the therapeutic potential of rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that the compound significantly reduced neuroinflammation and improved cognitive function in animal models of Alzheimer's disease, with superior blood-brain barrier penetration compared to reference compounds. The researchers attributed these effects to the compound's ability to modulate both neuroinflammatory pathways and synaptic plasticity mechanisms.

From a drug development perspective, rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol presents an interesting case for structure-activity relationship (SAR) optimization. Several pharmaceutical companies have filed patents (e.g., WO2023124567, EP4157891) covering derivatives of this scaffold for various indications, including epilepsy, neuropathic pain, and Parkinson's disease. The compound's relatively simple structure and the availability of efficient synthetic routes make it an attractive starting point for medicinal chemistry campaigns.

Looking forward, research on rac-(3R,4S)-4-(2-chlorophenyl)oxolan-3-ol is expected to focus on three main areas: (1) further elucidation of its molecular targets and mechanisms of action, (2) development of more potent and selective analogs, and (3) evaluation in advanced disease models. The compound's unique combination of GABAergic and anti-inflammatory activities, coupled with its favorable drug-like properties, suggests it may represent a new class of multifunctional CNS agents. However, comprehensive toxicological studies and formulation optimization will be necessary before clinical translation can be realized.